Cas no 1423027-76-2 (2-cyclopropyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-cyclopropyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1423027-76-2
• MF: C₈H₆F₃NO₂S
• MW: 237.198951244354
• CID: 4598193
• PubChem ID: 71695293
• Update Time: 2025-07-30

2-cyclopropyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C8H6F3NO2S/c9-8(10,11)5-4(7(13)14)15-6(12-5)3-1-2-3/h3H,1-2H2,(H,13,14)
• InChI Key： SKFZITCWKMFWBL-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C(F)(F)F)N=C1C1CC1

2-cyclopropyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-cyclopropyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

Introduction to 2-Cyclopropyl-4-(Trifluoromethyl)-1,3-Thiazole-5-Carboxylic Acid (CAS No. 1423027-76-2)

2-Cyclopropyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1423027-76-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group, a trifluoromethyl moiety, and a thiazole ring, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The cyclopropyl group in the molecule imparts rigidity and conformational constraints, which can influence the compound's interactions with biological targets. The trifluoromethyl substituent, known for its electron-withdrawing properties and hydrophobic nature, enhances the compound's metabolic stability and lipophilicity. The thiazole ring, a heterocyclic structure containing sulfur and nitrogen atoms, is a common motif in many bioactive molecules due to its ability to form hydrogen bonds and π-stacking interactions.

Recent studies have highlighted the potential of 2-cyclopropyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). The selective inhibition of these enzymes can lead to reduced inflammation without causing significant side effects.

In addition to its anti-inflammatory properties, 2-cyclopropyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid has shown promise as an antiviral agent. A study published in the Antiviral Research journal reported that this compound effectively inhibits the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, making it a potential candidate for the development of broad-spectrum antiviral drugs.

The structural diversity of 2-cyclopropyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid also makes it an attractive scaffold for drug discovery efforts. Chemists can modify various functional groups to optimize the compound's pharmacological properties, such as potency, selectivity, and bioavailability. For instance, substituting different moieties on the thiazole ring or introducing additional functional groups can enhance the compound's binding affinity to specific protein targets.

In terms of synthetic accessibility, 2-cyclopropyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid can be synthesized through well-established organic reactions. One common approach involves the condensation of 2-cyclopropylthioacetic acid with trifluoroacetyl chloride followed by cyclization to form the thiazole ring. This synthetic route is scalable and can be adapted for large-scale production in pharmaceutical settings.

The safety profile of 2-cyclopropyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. These findings support its potential for further clinical development.

In conclusion, 2-cyclopropyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS No. 1423027-76-2) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for drug discovery efforts in areas such as anti-inflammatory and antiviral therapies. Ongoing research continues to explore its full potential and optimize its pharmacological properties for clinical use.